Cas no 412293-91-5 (Tert-butyl 4-(pyrimidin-2-yloxy)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(pyrimidin-2-yloxy)piperidine-1-carboxylate
• CAS No: 412293-91-5
• MF: C₁₄H₂₁N₃O₃
• MW: 279.334843397141
• MDL: MFCD09028557
• CID: 328470
• PubChem ID: 22591437
• Update Time: 2025-07-31

Tert-butyl 4-(pyrimidin-2-yloxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-4-(Pyrimidin-2-yloxy)piperidine
• 1-Piperidinecarboxylicacid, 4-(2-pyrimidinyloxy)-, 1,1-dimethylethyl ester
• tert-Butyl 4-(pyrimidin-2-yloxy)piperidine-1-carboxylate
• tert-butyl 4-pyrimidin-2-yloxypiperidine-1-carboxylate
• 4-(PYRIMIDIN-2-YLOXY)-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• TERT-BUTYL4-(PYRIMIDIN-2-YLOXY)PIPERIDINE-1-CARBOXYLATE
• PubChem22333
• PVRXZBXZDBAHGQ-UHFFFAOYSA-N
• 1-Boc-4-[(2-pyrimidyl)oxy]piperidine
• AKOS015919946
• 412293-91-5
• CS-0154735
• 1-tert-butoxycarbonyl-4-(2-pyrimidinyloxy)piperidine
• DTXSID90626672
• F2199-0238
• DS-0926
• MFCD09028557
• SB43117
• tert-Butyl 4-[(pyrimidin-2-yl)oxy]piperidine-1-carboxylate
• SCHEMBL4714125
• A873101
• 1-Piperidinecarboxylicacid,4-(2-pyrimidinyloxy)-,1,1-dimethylethyl ester
• Tert-butyl 4-(pyrimidin-2-yloxy)piperidine-1-carboxylate

• MDL： MFCD09028557
• Inchi： 1S/C14H21N3O3/c1-14(2,3)20-13(18)17-9-5-11(6-10-17)19-12-15-7-4-8-16-12/h4,7-8,11H,5-6,9-10H2,1-3H3
• InChI Key： PVRXZBXZDBAHGQ-UHFFFAOYSA-N
• SMILES： O(C1N=CC=CN=1)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 279.15800
• Monoisotopic Mass: 279.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.599
• XLogP3: 1.9

Experimental Properties

• Density: 1.161
• Boiling Point: 407.4℃ at 760 mmHg
• Flash Point: 200.174°C
• Refractive Index: 1.526
• PSA: 64.55000
• LogP: 2.19280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl 4-(pyrimidin-2-yloxy)piperidine-1-carboxylate

Tert-butyl 4-(pyrimidin-2-yloxy)piperidine-1-carboxylate: A Comprehensive Overview

Tert-butyl 4-(pyrimidin-2-yloxy)piperidine-1-carboxylate, identified by the CAS number 412293-91-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structure, has garnered attention in recent years due to its versatility and promising properties. The molecule consists of a piperidine ring substituted with a pyrimidin-2-yloxy group and a tert-butyl carboxylate moiety, making it a valuable compound in the field of organic synthesis and drug development.

The synthesis of tert-butyl 4-(pyrimidin-2-yloxy)piperidine-1-carboxylate involves multi-step reactions, often utilizing advanced techniques such as Suzuki coupling or nucleophilic substitution. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, which is crucial for its application in pharmaceuticals. Researchers have explored various catalysts and reaction conditions to streamline the process, ensuring scalability for industrial production.

In terms of applications, this compound has shown potential in the development of bioactive molecules. Its structure allows for functionalization at multiple sites, enabling the creation of derivatives with diverse biological activities. For instance, derivatives of tert-butyl 4-(pyrimidin-2-yloxy)piperidine-1-carboxylate have been investigated for their anti-inflammatory, antioxidant, and anticancer properties. These findings highlight the compound's role as a versatile building block in medicinal chemistry.

Recent advancements in computational chemistry have provided deeper insights into the molecular properties of this compound. Computational models have been employed to predict its solubility, stability, and interactions with biological systems. These studies are essential for understanding its behavior in different environments and optimizing its use in drug delivery systems.

The structural versatility of tert-butyl 4-(pyrimidin-2-yloxy)piperidine-1-carboxylate also makes it a valuable component in polymer chemistry. Its ability to form stable bonds with other molecules has led to its exploration in the development of novel polymers with enhanced mechanical and thermal properties. This opens up new avenues for its application in materials science.

In conclusion, tert-butyl 4-(pyrimidin-2-yloxy)piperidine-1-carboxylate (CAS No. 412293-91-5) is a multifaceted compound with promising applications across various fields. Its synthesis, properties, and potential uses continue to be explored by researchers worldwide. As advancements in chemical synthesis and computational modeling progress, this compound is likely to play an increasingly important role in both academic research and industrial applications.